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Compound of Interest

4-Acetamido-3-
Compound Name:

chlorobenzenesulfonyl chloride

Cat. No.: B112064

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Acetamido-3-
chlorobenzenesulfonyl chloride, a key intermediate in the synthesis of various
pharmacologically active compounds. This document details its chemical identity, physical and
chemical properties, a detailed experimental protocol for its synthesis, and its applications in
drug discovery and development.

Chemical Identity and Synonyms

4-Acetamido-3-chlorobenzenesulfonyl chloride is a substituted aromatic sulfonyl chloride.
Its chemical structure features an acetamido group and a chlorine atom on the benzene ring,
making it a versatile building block for further chemical modifications.

Table 1: Synonyms and Identifiers
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Attribute

Value

Systematic Name

4-Acetamido-3-chlorobenzenesulfonyl chloride

CAS Number

16761-18-5[1]

Molecular Formula

CsH7CI2NOsS[1]

Synonyms

2'-Chloro-4'-(chlorosulphonyl)acetanilide[1], N-
[2-Chloro-4-(chlorosulphonyl)acetamide[1], 4-
acetamido-3-chlorobenzene-1-sulfonyl chloride,
4-(Acetylamino)-3-chlorobenzenesulfonyl

chloride

Physicochemical Properties

The physicochemical properties of 4-Acetamido-3-chlorobenzenesulfonyl chloride are

crucial for its handling, storage, and reaction setup.

Table 2: Physicochemical Data

Property Value
Molecular Weight 268.12 g/mol [1]
White to off-white solid (inferred from analogous
Appearance
compounds)
Melting Point 143 °C
Boiling Point 447.3+40.0 °C (Predicted)
Density 1.566+0.06 g/cm3 (Predicted)
Soluble in various organic solvents such as
Solubility dichloromethane and chloroform; generally

insoluble in water.
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Synthesis of 4-Acetamido-3-chlorobenzenesulfonyl
chloride

The synthesis of 4-Acetamido-3-chlorobenzenesulfonyl chloride is typically achieved
through the chlorosulfonation of 3-chloroacetanilide. The following is a detailed experimental
protocol based on well-established procedures for analogous compounds.

Experimental Protocol: Chlorosulfonation of 3-
Chloroacetanilide

Objective: To synthesize 4-Acetamido-3-chlorobenzenesulfonyl chloride from 3-
chloroacetanilide.

Materials and Reagents:

3-Chloroacetanilide

e Chlorosulfonic acid (freshly distilled for best results)[2]
e Crushed ice

« Distilled water

e Dry benzene (for recrystallization)

e 500 mL round-bottomed flask with a mechanical stirrer
e Cooling bath

e Heating mantle

e Gas absorption trap or fume hood

e Buchner funnel and filter paper

Procedure:
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e Reaction Setup: In a 500 mL round-bottomed flask equipped with a mechanical stirrer, place
290 g (165 mL, 2.49 moles) of chlorosulfonic acid.[2] The flask should be situated in a
cooling bath.

o Addition of Reactant: Cool the chlorosulfonic acid to approximately 12-15 °C using running
water.[2] Gradually add 0.5 moles of 3-chloroacetanilide to the cooled chlorosulfonic acid
over a period of about 15 minutes, ensuring the temperature is maintained at approximately
15 °C.[2] This reaction evolves significant amounts of hydrogen chloride gas and should be
performed in a well-ventilated fume hood or with a gas absorption trap.[2]

» Reaction Completion: After the addition of 3-chloroacetanilide is complete, heat the reaction
mixture to 60 °C for two hours to ensure the reaction goes to completion.[2] The completion
of the reaction can be visually monitored by the cessation of hydrogen chloride evolution,
indicated by the disappearance of tiny bubbles in the mixture.[2]

o Work-up: Pour the resulting syrupy liquid slowly and with constant stirring into a beaker
containing 1 kg of crushed ice and a minimal amount of water to facilitate stirring.[2] This
step should also be conducted in a fume hood due to the vigorous reaction of excess
chlorosulfonic acid with water.

« Isolation of Crude Product: The solid 4-Acetamido-3-chlorobenzenesulfonyl chloride will
precipitate out of the solution. Collect the solid product by suction filtration using a Blichner
funnel.[2] Wash the collected solid with cold water to remove any remaining acid.[2]

 Purification (Optional): For a purer product, the crude material can be dried and then
recrystallized from dry benzene. The sulfonyl chloride is sparingly soluble in hot benzene.[2]

Expected Yield: The yield of the crude product is typically in the range of 77-81% based on the
starting acetanilide derivative.[2]

Applications in Drug Discovery and Development

4-Acetamido-3-chlorobenzenesulfonyl chloride is a valuable intermediate in the synthesis of
sulfonamides, a class of compounds with a broad spectrum of biological activities. Its primary
application lies in its use as a building block for creating libraries of novel compounds for
screening and lead optimization in drug discovery programs.
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The sulfonyl chloride moiety is highly reactive towards nucleophiles, particularly primary and
secondary amines, leading to the formation of sulfonamides. The acetamido group can be
hydrolyzed to the corresponding aniline, providing another point for chemical modification. The
chlorine atom on the benzene ring can also influence the pharmacokinetic and
pharmacodynamic properties of the final compounds.

Logical Workflow: Synthesis of Sulfonamides

The general workflow for the utilization of 4-Acetamido-3-chlorobenzenesulfonyl chloride in
the synthesis of sulfonamides is depicted below. This process is a cornerstone of many
medicinal chemistry campaigns aimed at developing new therapeutic agents.
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Caption: Synthetic workflow of 4-Acetamido-3-chlorobenzenesulfonyl chloride and its use.

Safety and Handling
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4-Acetamido-3-chlorobenzenesulfonyl chloride is a reactive chemical and should be
handled with appropriate safety precautions. It is corrosive and reacts with water, releasing
hydrochloric acid. Personal protective equipment, including gloves, safety glasses, and a lab
coat, should be worn at all times. All manipulations should be carried out in a well-ventilated
fume hood.

Disclaimer: This document is intended for informational purposes for qualified professionals
and is not a substitute for a thorough safety assessment before use. use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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